Cas no 606109-39-1 (Benzo[b]thiophene-3-carboxamide, 2-[[[cyclohexyl(cyclopropylcarbonyl)amino]acetyl]amino]-4,5,6,7-tetrahydro- (9CI))

• Product Name: Benzo[b]thiophene-3-carboxamide, 2-[[[cyclohexyl(cyclopropylcarbonyl)amino]acetyl]amino]-4,5,6,7-tetrahydro- (9CI)
• CAS No: 606109-39-1
• MF: C₂₁H₂₉N₃O₃S
• MW: 403.538264036179
• CID: 952759
• PubChem ID: 1460342
• Update Time: 2025-04-19

Benzo[b]thiophene-3-carboxamide, 2-[[[cyclohexyl(cyclopropylcarbonyl)amino]acetyl]amino]-4,5,6,7-tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxamide, 2-[[[cyclohexyl(cyclopropylcarbonyl)amino]acetyl]amino]-4,5,6,7-tetrahydro- (9CI)
• DB-285573
• 606109-39-1
• SR-01000329236
• SR-01000329236-1
• BENZO[B]THIOPHENE-3-CARBOXAMIDE, 2-[[[CYCLOHEXYL(CYCLOPROPYLCARBONYL)AMINO]ACETYL]AMINO]-4,5,6,7-TETRAHYDRO-
• Benzo[b]thiophene-3-carboxamide,2-[[[cyclohexyl(cyclopropylcarbonyl)amino]acetyl]amino]-4,5,6,7-tetrahydro-(9ci)

• Inchi： 1S/C21H29N3O3S/c22-19(26)18-15-8-4-5-9-16(15)28-20(18)23-17(25)12-24(21(27)13-10-11-13)14-6-2-1-3-7-14/h13-14H,1-12H2,(H2,22,26)(H,23,25)
• InChI Key： BQRAXPWZEZSHAX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)NC(CN(C(C1CC1)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 403.19300
• Monoisotopic Mass: 403.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.74000
• LogP: 4.00890